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Compound of Interest

Compound Name: Sinmel

CAS No.: 8015-27-8

Cat. No.: B12678093

Get Quote

Disclaimer: The compound "Sinmel" is not found in the scientific literature. This document is

based on the assumption that "Sinmel" is a misspelling of Sinomenine, an alkaloid extracted

from the plant Sinomenium acutum. The following data and protocols pertain to Sinomenine

Hydrochloride (SH), which is a form of Sinomenine with enhanced water solubility.[1]

Introduction
Sinomenine is a natural morphinan alkaloid with a wide range of pharmacological effects,

including anti-inflammatory, immunosuppressive, analgesic, neuroprotective, and anti-tumor

properties.[1][2] It has been traditionally used in Chinese medicine for conditions like

rheumatoid arthritis.[2][3] Sinomenine hydrochloride (SH) is the hydrochloride salt of

sinomenine, developed to improve its water solubility and drug-like properties.[1] These notes

provide best practices for the storage, handling, and application of Sinomenine Hydrochloride

in a research setting.
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The key chemical and physical properties of Sinomenine Hydrochloride are summarized in the

table below.

Property Value References

Chemical Formula C₁₉H₂₃NO₄·HCl

Molecular Weight 365.85 g/mol [4]

CAS Number 6080-33-7 [5][6]

Appearance
Light yellow powder /

Crystalline solid
[7][8]

Purity Typically ≥98% [8]

Solubility Data
Solubility is a critical parameter for preparing stock solutions and experimental media.

Solvent Solubility References

Water
≥13.26 mg/mL; Soluble to 100

mM
[9]

DMSO ≥14.7 mg/mL; ~30 mg/mL [8][9]

DMF ~30 mg/mL [8]

Ethanol
Insoluble or sparingly soluble

(~5 mg/mL)
[8][9]

PBS (pH 7.2) ~5 mg/mL [8]

Ethanol-Water Mix
Solubility is highest in a 5:5

mass ratio of ethanol to water.
[10][11]

Note: The dissolution of Sinomenine Hydrochloride in an ethanol-water mixture is an

endothermic and non-spontaneous process.[11] Solubility increases with temperature.[10][11]
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Proper storage and handling are crucial to maintain the stability and integrity of Sinomenine

Hydrochloride.

Storage Conditions

Form
Recommended
Storage
Temperature

Additional Notes References

Solid (Powder) +4°C or -20°C

Store in a cool, dry,

well-ventilated place.

Keep container tightly

sealed and protected

from light. Can be

stable for ≥ 4 years at

-20°C.

[5][7][8][12]

Solutions
Use freshly prepared

solutions.

Long-term storage of

solutions is not

recommended. If

necessary, store

aliquots at -20°C or

-80°C for short

periods. Avoid

repeated freeze-thaw

cycles.

[9]

Handling Precautions
Sinomenine Hydrochloride is classified as harmful and an irritant. Adhere to standard

laboratory safety procedures.

Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and safety

goggles.[5][7][13][14]

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood

to avoid dust and aerosol formation.[5][7][12]
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Hygiene: Wash hands thoroughly after handling.[5][13][14] Do not eat, drink, or smoke in the

laboratory.[5][13]

First Aid:

If Inhaled: Move the person to fresh air.[13][15][16]

On Skin: Wash off with plenty of soap and water.[13][15][16]

In Eyes: Rinse cautiously with water for several minutes.[5][13][15]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting.[14][15][16]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local regulations.[14]

Biological Activity and Signaling Pathways
Sinomenine Hydrochloride exerts its effects by modulating several key signaling pathways. Its

primary mechanisms involve anti-inflammatory, immunosuppressive, and anti-cancer activities.

[1][2]

NF-κB Pathway: SH is a known blocker of NF-κB activation.[2][8][17] It can impede the

nuclear translocation of NF-κB, thereby downregulating the expression of pro-inflammatory

cytokines (e.g., TNF-α, IL-1β, IL-6) and other inflammatory mediators.[2][18]

MAPK Pathway: The compound has been shown to influence the MAPK signaling pathway,

which is involved in cellular processes like proliferation and apoptosis in cancer cells.[1]

PI3K/Akt/mTOR Pathway: SH can inhibit the PI3K/Akt/mTOR pathway, which plays a crucial

role in cell survival, proliferation, and apoptosis. This inhibition is a key mechanism of its anti-

tumor effects.[1][19]

AMPK Pathway: SH can bidirectionally regulate the AMPK pathway. It activates AMPK in

cancer cells, leading to apoptosis, while inhibiting it in autoimmune disease models to reduce

inflammation.[18][20]
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JAK/STAT Pathway: SH has been observed to inhibit the JAK2/STAT3 signaling cascade,

contributing to its therapeutic effects in conditions like cancer-induced bone pain and plasma

cell mastitis.[1][21]
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Caption: Key signaling pathways modulated by Sinomenine Hydrochloride (SH).

Experimental Protocols
The following are generalized protocols for common assays involving Sinomenine

Hydrochloride. Researchers should optimize these protocols for their specific cell lines and

experimental conditions.

Preparation of Stock Solution
Calculate Amount: Determine the mass of SH powder needed to prepare a stock solution of

the desired concentration (e.g., 100 mM).

Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular Weight

(365.85 g/mol ) x 1000 mg/g
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Dissolution: Aseptically dissolve the weighed SH powder in a suitable sterile solvent (e.g.,

water or DMSO) to make a high-concentration stock solution.[9] Vortex or sonicate briefly if

necessary to ensure complete dissolution.

Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile,

light-protected tube.

Storage: Store the stock solution in aliquots at -20°C. Avoid repeated freeze-thaw cycles.

General Cell Culture Workflow
This workflow outlines the steps for treating cultured cells with SH.
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Caption: General experimental workflow for cell-based assays with SH.

Cell Viability (MTT) Assay Protocol
This assay measures the metabolic activity of cells as an indicator of viability.
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Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of

culture medium.[22] Incubate for 12-24 hours to allow for cell attachment.[19][23]

Treatment: Remove the medium and add 100 µL of fresh medium containing various

concentrations of SH (e.g., 0, 10, 50, 100, 200, 500 µM). Include a vehicle control (medium

with the same amount of solvent used for the SH stock).[24]

Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C

in a 5% CO₂ incubator.[22]

Add MTT Reagent: Add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well.[22]

Incubate with MTT: Incubate the plate for an additional 4 hours at 37°C, allowing viable cells

to convert the MTT into formazan crystals.[22][25]

Solubilize Formazan: Carefully remove the medium from each well. Add 100-150 µL of a

solubilization solution (e.g., DMSO or a solution of SDS in 0.01 M HCl) to each well.[22][23]

[25]

Read Absorbance: Shake the plate on an orbital shaker for 10-15 minutes to fully dissolve

the formazan crystals. Measure the absorbance at a wavelength between 570-590 nm using

a microplate reader.

Western Blot Protocol for Protein Analysis
This protocol is used to detect changes in protein expression in key signaling pathways after

SH treatment.

Cell Lysis: After treating cells with SH in 6-well plates, wash the cells with ice-cold PBS. Lyse

the cells by adding 100-200 µL of RIPA lysis buffer containing protease and phosphatase

inhibitors.[19][26][27]

Protein Quantification: Scrape the cells, collect the lysate, and centrifuge at 14,000 x g for 15

minutes at 4°C. Collect the supernatant and determine the protein concentration using a

BCA protein assay kit.[19][26][27]
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Sample Preparation: Mix 20-40 µg of protein from each sample with Laemmli sample buffer

and heat at 95-100°C for 5-10 minutes.

SDS-PAGE: Load the denatured protein samples onto a 10% or 12% SDS-polyacrylamide

gel and perform electrophoresis to separate the proteins by size.[19][26]

Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene fluoride

(PVDF) membrane.[19][26]

Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-

buffered saline with 0.1% Tween 20 (TBST) for 1-2 hours at room temperature to prevent

non-specific antibody binding.[19][27]

Primary Antibody Incubation: Incubate the membrane with specific primary antibodies (e.g.,

anti-phospho-Akt, anti-NF-κB, anti-GAPDH) diluted in blocking buffer overnight at 4°C with

gentle agitation.[19][27][28]

Washing: Wash the membrane three times with TBST for 10 minutes each.

Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase

(HRP)-conjugated secondary antibody for 1-2 hours at room temperature.[19]

Detection: Wash the membrane again as in step 8. Detect the protein bands using an

enhanced chemiluminescence (ECL) detection system and visualize with an imaging

system.[19] Quantify band density using software like ImageJ.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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